Cas no 727418-70-4 (3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde)

• Product Name: 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde
• CAS No: 727418-70-4
• MF: C₁₄H₁₄ClNO₄
• MW: 295.718263149261
• CID: 4159602
• PubChem ID: 12119788
• Update Time: 2025-06-10

3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxaldehyde, 3-(5-chloro-2-methoxybenzoyl)-2-oxo-
• 3-(5-CHLORO-2-METHOXYBENZOYL)-2-OXOPIPERIDINE-1-CARBALDEHYDE
• 727418-70-4
• BBL021512
• STK894225
• 3-[(5-chloro-2-methoxyphenyl)carbonyl]-2-oxopiperidine-1-carbaldehyde
• 3-(5-chloro-2-methoxybenzoyl)-2-oxotetrahydro-1(2H)-pyridinecarbaldehyde
• AKOS005144242
• 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde

• Inchi： 1S/C14H14ClNO4/c1-20-12-5-4-9(15)7-11(12)13(18)10-3-2-6-16(8-17)14(10)19/h4-5,7-8,10H,2-3,6H2,1H3
• InChI Key： ATTVYJOVFIOBCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C(N(C=O)CCC1)=O)=O)OC

Computed Properties

• Exact Mass: 295.0611356Da
• Monoisotopic Mass: 295.0611356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde

3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde (CAS No. 727418-70-4): A Comprehensive Overview

3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde (CAS No. 727418-70-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde.

Chemical Structure and Properties

The molecular formula of 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde is C₁₆H₁₄ClNO₃, and its molecular weight is 309.74 g/mol. The compound features a piperidine ring fused with a benzoyl moiety, which is substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The aldehyde group at the 1-position of the piperidine ring further enhances its reactivity and potential for forming various derivatives.

Synthesis Methods

The synthesis of 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is the condensation of 5-chloro-2-methoxybenzoyl chloride with 2-piperidone, followed by oxidation to introduce the aldehyde group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of green solvents and catalysts to reduce waste and improve sustainability.

Biological Activities

3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have demonstrated its ability to inhibit certain enzymes involved in pain signaling pathways, suggesting its potential as an analgesic agent.

In vitro studies have also revealed that 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde possesses antiproliferative effects on various cancer cell lines. Specifically, it has been shown to induce apoptosis in breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer drugs.

Clinical Applications and Research Advancements

The promising biological activities of 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde have spurred significant interest in its clinical applications. Preclinical studies have demonstrated its efficacy in animal models of inflammation and pain, paving the way for further clinical trials. Recent clinical trials have focused on evaluating the safety and efficacy of this compound in human subjects, with preliminary results showing promising outcomes.

In addition to its therapeutic potential, 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde has also been explored for its use as a tool compound in research settings. Its ability to modulate specific biological pathways makes it valuable for studying disease mechanisms and validating therapeutic targets. For instance, researchers have used this compound to investigate the role of certain enzymes in inflammatory processes and to identify novel biomarkers for early disease detection.

Conclusion

In conclusion, 3-(5-Chloro-2-Methoxybenzoyl)-2-Oxopiperidine-1-Carbaldehyde (CAS No. 727418-70-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.